molecular formula C16H17ClFN5S B5289883 N-(4-fluorobenzyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride

N-(4-fluorobenzyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride

Cat. No.: B5289883
M. Wt: 365.9 g/mol
InChI Key: YFPJDRNACUXBIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-fluorobenzyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride is a chemical compound that has been widely studied in the scientific community due to its potential therapeutic applications. This compound is also known as FBT, and it belongs to the class of compounds known as tetrazoles. FBT has been shown to have a variety of biochemical and physiological effects, and it has been studied extensively for its potential use in the treatment of various diseases.

Mechanism of Action

The mechanism of action of FBT is not fully understood, but it is thought to be related to its ability to modulate various signaling pathways in the body. FBT has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of cellular antioxidant defenses. It has also been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
FBT has a variety of biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory effects, and it has also been shown to have neuroprotective effects. FBT has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

FBT has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it has been extensively studied for its biological activities. However, there are also some limitations to using FBT in laboratory experiments. For example, it has been shown to have low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on FBT. One potential area of research is the development of new synthetic methods for FBT that could improve its solubility and other properties. Another area of research is the investigation of FBT's potential use in the treatment of other diseases, such as diabetes and cardiovascular disease. Additionally, further studies are needed to fully understand the mechanism of action of FBT and its potential therapeutic applications.

Synthesis Methods

FBT can be synthesized using a variety of methods, including the reaction of 4-fluorobenzylamine with 1-phenyltetrazole-5-thiol in the presence of a base. This reaction results in the formation of FBT, which can then be purified and isolated using standard laboratory techniques.

Scientific Research Applications

FBT has been studied extensively for its potential therapeutic applications. It has been shown to have a variety of biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. FBT has also been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Properties

IUPAC Name

N-[(4-fluorophenyl)methyl]-2-(1-phenyltetrazol-5-yl)sulfanylethanamine;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16FN5S.ClH/c17-14-8-6-13(7-9-14)12-18-10-11-23-16-19-20-21-22(16)15-4-2-1-3-5-15;/h1-9,18H,10-12H2;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YFPJDRNACUXBIT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)N2C(=NN=N2)SCCNCC3=CC=C(C=C3)F.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H17ClFN5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

365.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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